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Compound of Interest

Compound Name: Vernolate

Cat. No.: B132429 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize

the volatilization of the herbicide vernolate after soil application.

Troubleshooting Guide & FAQs
This section addresses common issues encountered during experimental work with vernolate,

offering potential causes and solutions.

Q1: I applied vernolate to the soil surface, and I suspect significant loss of the herbicide. What

could be the cause?

A1: Vernolate is a volatile thiocarbamate herbicide, and significant loss can occur if it is not

incorporated into the soil shortly after application, especially under certain environmental

conditions.[1] The primary cause of loss after surface application is volatilization, the process of

the herbicide turning into a gas and escaping into the atmosphere.

Factors that increase vernolate volatilization from the soil surface include:

High Soil Moisture: Vernolate volatilizes more rapidly from moist soil than from dry soil.[1]

There appears to be a critical moisture level, which for a loamy sand is around 10%, above

which significant losses of similar thiocarbamate herbicides like Eptam have been observed.

[1]
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High Temperatures: Increased soil and air temperatures accelerate the rate of volatilization.

[1]

High Air Movement (Wind): Wind increases the rate of volatilization by removing the

herbicide vapor from the soil surface, encouraging further volatilization.

Soil Type: Soils with low clay and low organic matter content have fewer binding sites for

vernolate, leading to higher volatilization.[2]

Solution: Immediate incorporation of vernolate into the soil after application is crucial to

minimize volatilization.

Q2: How deeply should I incorporate vernolate into the soil to effectively reduce volatilization?

A2: Proper incorporation depth is critical for minimizing vernolate loss. For thiocarbamate

herbicides like Eptam, which is chemically similar to vernolate, incorporation to a depth of 2 to

3 inches (5 to 7.5 cm) in moist soil is recommended to prevent substantial losses.[1] While

specific quantitative data for vernolate is limited, studies on other volatile compounds like urea

show a direct relationship between incorporation depth and reduction in volatilization. For urea,

each centimeter of incorporation depth can reduce ammonia volatilization by an average of

12.5%. This principle can be cautiously applied to vernolate, with deeper incorporation

generally providing better protection against volatilization.

Q3: What is the recommended timeframe for incorporating vernolate after application?

A3: For volatile herbicides like vernolate, immediate incorporation is recommended.[1] The

longer the herbicide remains on the soil surface, especially under warm and moist conditions,

the greater the loss due to volatilization. Ideally, application and incorporation should be

performed in the same operation.

Q4: Can I apply vernolate to a dry soil surface to reduce volatilization?

A4: Applying vernolate to a dry soil surface can temporarily reduce volatilization. On dry soil,

there is some initial loss as the spray dries, but the herbicide is more tightly adsorbed to the dry

soil particles once the water from the spray has evaporated.[1] However, this is a temporary

solution. Subsequent rainfall or irrigation will moisten the soil and trigger significant
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volatilization if the herbicide has not been incorporated. Therefore, incorporation is still the most

reliable method for minimizing long-term volatilization.

Q5: Are there specific tillage implements that are more effective for incorporating vernolate?

A5: Yes, the choice of tillage implement and its correct operation are important for effective

incorporation.

Ground-driven equipment: Tandem discs and rolling cultivators are commonly used. They

generally incorporate the herbicide to about half the depth at which the equipment is set to

operate.[3]

Tandem Discs: Two passes are often required for adequate mixing.

Rolling Cultivators: These should be operated at a speed of 6 to 8 miles per hour and

adjusted to cut 2 to 4 inches deep. Two passes in opposite directions are recommended

for thorough incorporation.[3]

Power-driven (PTO) implements: Rotary tillers, cultivators, and hoes provide more

aggressive mixing.

It is crucial to set the equipment to the desired incorporation depth to avoid placing the

herbicide too shallow, which can lead to continued volatilization, or too deep, which can dilute

its effectiveness.[3][4]

Q6: Does soil type affect the degree of vernolate volatilization?

A6: Yes, soil type plays a significant role. Soils with higher organic matter and clay content will

adsorb vernolate more strongly, reducing its availability for volatilization.[2] Conversely, in

sandy soils with low organic matter, volatilization will be higher. Leaching of vernolate is also

influenced by soil type, with less movement observed in soils with higher clay and organic

matter content.[2]

Q7: Can I use any adjuvants or special formulations to reduce vernolate volatilization?

A7: While some modern herbicides have formulations with volatility-reducing agents (VRAs),

the primary and most effective method for reducing vernolate volatilization is soil incorporation.
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[5] There is limited information available on specific adjuvants designed to reduce vernolate
volatility. The focus of research and application recommendations for thiocarbamate herbicides

has historically been on mechanical incorporation.

Data Presentation
Table 1: Factors Influencing Vernolate Volatilization

Factor
Condition Leading to
Increased Volatilization

Condition Leading to
Decreased Volatilization

Soil Moisture
High moisture content (above

field capacity)
Dry soil (below wilting point)

Temperature High air and soil temperatures Low air and soil temperatures

Soil Type
Low organic matter, low clay

content (e.g., sandy soils)

High organic matter, high clay

content (e.g., clay loams)

Application Method Surface application Soil incorporation

Wind Speed High wind speed Calm conditions

Table 2: Approximate Half-Life of Thiocarbamate Herbicides in Moist Soil at 70-90°F (21-32°C)

after Incorporation
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Herbicide Approximate Half-Life (weeks)

Eptam (EPTC) 1

Vernam (Vernolate) 1.5

Tillam 2

Sutan 3

Ordram 3

Ro-Neet 4

Data adapted from research on thiocarbamate

persistence when incorporated into moist loam

soil.[1]

Experimental Protocols
Protocol 1: Evaluating the Effect of Incorporation Depth
on Vernolate Volatilization
Objective: To quantify the reduction in vernolate volatilization with increasing soil incorporation

depth.

Materials:

Vernolate emulsifiable concentrate

Multiple soil columns (e.g., PVC pipes, 15 cm diameter, 30 cm height) packed with a

consistent soil type (e.g., sandy loam) to a bulk density representative of field conditions.

A system for collecting volatilized herbicide (e.g., a dynamic airflow system with polyurethane

foam (PUF) traps).

Gas chromatograph with a nitrogen-phosphorus detector (GC-NPD) for vernolate analysis.

Tillage implements for incorporation at different depths (e.g., hand tools for small-scale lab

experiments, or field equipment for larger plots).
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Methodology:

Soil Preparation: Pack the soil columns uniformly to the desired bulk density. Adjust the soil

moisture to a consistent level (e.g., 75% of field capacity).

Vernolate Application: Apply vernolate to the soil surface of each column at a rate

equivalent to the desired field application rate.

Incorporation:

Control Group (0 cm depth): Do not incorporate the vernolate.

Treatment Groups: Incorporate the vernolate to different depths (e.g., 2.5 cm, 5 cm, and

7.5 cm) using appropriate tools, ensuring thorough mixing of the herbicide within the

specified soil layer.

Volatilization Measurement:

Place the soil columns in a controlled environment (constant temperature and humidity).

Immediately after incorporation, place a flux chamber over each soil column.

Draw air through the chamber at a constant flow rate and pass it through a PUF trap to

capture the volatilized vernolate.

Collect PUF traps at specified time intervals (e.g., 2, 4, 8, 12, 24, 48, and 72 hours).

Sample Analysis:

Extract the vernolate from the PUF traps using a suitable solvent (e.g., ethyl acetate).

Analyze the extracts using GC-NPD to quantify the amount of vernolate captured.

At the end of the experiment, collect soil samples from different depths in each column to

determine the remaining vernolate concentration.

Data Analysis: Calculate the cumulative volatilization of vernolate for each incorporation

depth over time. Express the results as a percentage of the initially applied herbicide.
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Protocol 2: Field Evaluation of Tillage Implements for
Vernolate Incorporation
Objective: To compare the effectiveness of different tillage implements in reducing vernolate
volatilization under field conditions.

Materials:

Vernolate emulsifiable concentrate

Standard field sprayer

Different tillage implements (e.g., tandem disc, rolling cultivator, power tiller).

Soil sampling equipment (e.g., soil probes).

Analytical laboratory for vernolate residue analysis in soil.

Methodology:

Plot Establishment: Establish experimental plots in a field with uniform soil type.

Herbicide Application: Apply vernolate uniformly to all plots using a calibrated field sprayer.

Incorporation Treatments:

Control Plot: No incorporation.

Treatment Plots: Immediately after application, incorporate the vernolate using the

different tillage implements, each in a separate plot. Operate the equipment according to

the manufacturer's recommendations for the target incorporation depth (e.g., 2-3 inches).

For implements like discs and rolling cultivators, consider single and double-pass

treatments.

Soil Sampling:

Immediately after incorporation (time zero), and at subsequent time intervals (e.g., 1, 3, 7,

and 14 days), collect soil samples from the top 0-5 cm and 5-10 cm of each plot.
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Sample Analysis:

Extract vernolate from the soil samples.

Analyze the extracts to determine the concentration of vernolate remaining in the soil.

Data Analysis: Compare the dissipation of vernolate over time for each incorporation

method. A faster decline in vernolate concentration in the topsoil layer of the control plot

compared to the incorporated plots would indicate loss due to volatilization.
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Caption: Workflow for evaluating vernolate volatilization at different incorporation depths.
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Environmental & Soil Factors Application Method
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Caption: Factors influencing vernolate volatilization and the effect of soil incorporation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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